![molecular formula C20H22N2O4 B2751986 3-methoxy-N-(2-methoxyphenyl)-N-((2-oxopyrrolidin-1-yl)methyl)benzamide CAS No. 852155-52-3](/img/structure/B2751986.png)
3-methoxy-N-(2-methoxyphenyl)-N-((2-oxopyrrolidin-1-yl)methyl)benzamide
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Description
3-methoxy-N-(2-methoxyphenyl)-N-((2-oxopyrrolidin-1-yl)methyl)benzamide is a useful research compound. Its molecular formula is C20H22N2O4 and its molecular weight is 354.406. The purity is usually 95%.
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Scientific Research Applications
Enantioselective Synthesis
Research in synthetic chemistry has focused on enantioselective synthesis methods that could be applicable to the production of compounds similar to "3-methoxy-N-(2-methoxyphenyl)-N-((2-oxopyrrolidin-1-yl)methyl)benzamide". For instance, the preparation of N-methoxy-N-methylamide derivatives from (S)-methylpyroglutamate demonstrates the addition of Grignard reagents, a method potentially relevant for synthesizing complex benzamides (Calvez, Chiaroni, & Langlois, 1998).
Neuroleptic Activity
In the realm of neuropharmacology, derivatives of benzamides have been synthesized and evaluated for their neuroleptic activity. For example, compounds designed as potential neuroleptics were tested for their effects on apomorphine-induced behavior in rats, showing a correlation between structure and neuroleptic activity. This research could inform the development of benzamide-based therapeutics targeting dopamine receptors (Iwanami, Takashima, Hirata, Hasegawa, & Usuda, 1981).
Antioxidant Activity and Structural Analysis
The antioxidant properties and structural analysis of benzamide derivatives have also been a focus. A study on a novel 3-acetoxy-2-methyl-N-(4-methoxyphenyl)benzamide explored its molecular structure using X-ray diffraction and DFT calculations, alongside evaluating its antioxidant properties. Such studies are crucial for understanding the physical and chemical properties of benzamide compounds, which may extend to "this compound" (Demir et al., 2015).
Applications in Material Science
In material science, the synthesis of hyperbranched aromatic polyamide from specific monomers demonstrates the potential for benzamide derivatives in creating new polymeric materials. Such research could provide insights into the use of complex benzamides in developing advanced materials with unique properties (Yang, Jikei, & Kakimoto, 1999).
Properties
IUPAC Name |
3-methoxy-N-(2-methoxyphenyl)-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O4/c1-25-16-8-5-7-15(13-16)20(24)22(14-21-12-6-11-19(21)23)17-9-3-4-10-18(17)26-2/h3-5,7-10,13H,6,11-12,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVIGXIHYDXAKMF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)N(CN2CCCC2=O)C3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.